oxa-glycol
oxa-glycol
Brand Name:
Vulcanchem
CAS No.:
134166-77-1
VCID:
VC0154226
InChI:
InChI=1S/C10H16N2O5S/c1-7-9(13)11-5-6-18(15,16)12-4-2-3-8(12)10(11,14)17-7/h7-8,14H,2-6H2,1H3/t7-,8-,10+/m0/s1
SMILES:
CC1C(=O)N2CCS(=O)(=O)N3CCCC3C2(O1)O
Molecular Formula:
C10H16N2O5S
Molecular Weight:
276.31 g/mol
oxa-glycol
CAS No.: 134166-77-1
Main Products
VCID: VC0154226
Molecular Formula: C10H16N2O5S
Molecular Weight: 276.31 g/mol
| CAS No. | 134166-77-1 |
|---|---|
| Product Name | oxa-glycol |
| Molecular Formula | C10H16N2O5S |
| Molecular Weight | 276.31 g/mol |
| IUPAC Name | (1S,2R,4S)-2-hydroxy-4-methyl-9,9-dioxo-3-oxa-9λ6-thia-6,10-diazatricyclo[8.3.0.02,6]tridecan-5-one |
| Standard InChI | InChI=1S/C10H16N2O5S/c1-7-9(13)11-5-6-18(15,16)12-4-2-3-8(12)10(11,14)17-7/h7-8,14H,2-6H2,1H3/t7-,8-,10+/m0/s1 |
| Standard InChIKey | QOSWFGIZVQRPNU-OYNCUSHFSA-N |
| Isomeric SMILES | C[C@H]1C(=O)N2CCS(=O)(=O)N3CCC[C@H]3[C@]2(O1)O |
| SMILES | CC1C(=O)N2CCS(=O)(=O)N3CCCC3C2(O1)O |
| Canonical SMILES | CC1C(=O)N2CCS(=O)(=O)N3CCCC3C2(O1)O |
| Synonyms | oxa-glycol |
| PubChem Compound | 126099 |
| Last Modified | Nov 11 2021 |
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